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Compound of Interest

Compound Name: Purpactin B

Cat. No.: B166400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structure elucidation and

comprehensive spectroscopic data of Purpactin B, a secondary metabolite isolated from

Penicillium purpurogenum. This document is intended to serve as a valuable resource for

researchers in natural product chemistry, drug discovery, and related fields.

Introduction
Purpactin B is a bioactive natural product that belongs to the spiro[benzofuran-2,1'-

cyclohexane] class of compounds. It was first isolated from the soil fungus Penicillium

purpurogenum FO-608 by a research group led by Ōmura and Tomoda. The purpactins,

including Purpactin B, have garnered scientific interest due to their inhibitory activity against

acyl-CoA:cholesterol acyltransferase (ACAT), an enzyme implicated in cholesterol metabolism

and atherosclerosis. This guide details the methodologies employed for its isolation and the

spectroscopic analyses that were pivotal in determining its complex structure.

Isolation and Purification
The production and isolation of Purpactin B were first described by Tomoda et al. The

following protocol is a summary of their established method.

Fermentation
Producing Organism:Penicillium purpurogenum FO-608
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Culture Medium: A suitable production medium is inoculated with a seed culture of the

organism.

Incubation: The culture is incubated for a specified period under controlled temperature and

aeration to allow for the production of secondary metabolites, including Purpactin B.

Extraction and Purification
Solvent Extraction: The fermentation broth is harvested and subjected to solvent extraction,

typically with an organic solvent such as ethyl acetate, to isolate the crude mixture of

secondary metabolites.

Silica Gel Column Chromatography: The crude extract is then fractionated using silica gel

column chromatography with a gradient of organic solvents to separate compounds based

on polarity.

High-Performance Liquid Chromatography (HPLC): Fractions containing Purpactin B are

further purified by reversed-phase HPLC to yield the pure compound.

Structure Elucidation
The chemical structure of Purpactin B was elucidated through a combination of spectroscopic

techniques. The logical workflow for this process is outlined in the diagram below.
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Initial Characterization

NMR Spectroscopy

Structure Confirmation

Molecular Formula Determination
(HR-FAB-MS)

Final Structure Proposal

Provides Elemental Composition

UV-Vis Spectroscopy
(Chromophore Identification)

Identifies Conjugated Systems

IR Spectroscopy
(Functional Group Analysis)

Confirms Functional Groups (e.g., C=O, OH)

¹H NMR
(Proton Environment)

2D NMR (COSY, HMQC, HMBC)
(Connectivity and Spatial Relationships)

¹³C NMR & DEPT
(Carbon Skeleton)

Establishes Atom Connectivity

Click to download full resolution via product page

To cite this document: BenchChem. [Purpactin B: A Technical Guide to Structure Elucidation
and Spectroscopic Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166400#purpactin-b-structure-elucidation-and-
spectroscopic-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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